Cas no 901787-88-0 ((Z)-4EGI-1)

• Product Name: (Z)-4EGI-1
• CAS No: 901787-88-0
• MF: C₁₈H₁₂Cl₂N₄O₄S
• MW: 451.28328037262
• CID: 1949233
• PubChem ID: 6911989
• Update Time: 2025-07-02

(Z)-4EGI-1 Chemical and Physical Properties

Names and Identifiers

• OTAVA-BB 7070707011
• (Z)-4EGI-1
• (αZ)-α-[2-[4-(3,4-Dichlorophenyl)-2-thiazolyl]hydrazinylidene]-2-nitrobenzenepropanoic acid (ACI)
• Benzenepropanoic acid, α-[[4-(3,4-dichlorophenyl)-2-thiazolyl]hydrazono]-2-nitro-, (αZ)- (9CI)
• DA-48914
• alpha-(2-(4-(3,4-Dichlorophenyl)-2-thiazolyl)hydrazinylidene)-2-nitrobenzenepropanoic acid
• 4egi-1
• 4EGI-1?
• AKOS016372526
• BENZENEPROPANOIC ACID, .ALPHA.-((4-(3,4-DICHLOROPHENYL)-2-THIAZOLYL)HYDRAZONO)-2-NITRO-
• H57REU3DHP
• 2-((4-(3,4-dichlorophenyl)thiazol-2(3H)-ylidene)hydrazono)-3-(2-nitrophenyl)propanoic acid
• 315706-13-9
• alpha-[2-[4-(3,4-Dichlorophenyl)-2-thiazolyl]hydrazinylidene]-2-nitro-benzenepropanoic acid
• BCP28021
• Q27453517
• UNII-H57REU3DHP
• (2e)-2-{2-[4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-Yl]hydrazinylidene}-3-(2-Nitrophenyl)propanoic Acid
• Benzenepropanoic acid, alpha-((4-(3,4-dichlorophenyl)-2-thiazolyl)hydrazono)-2-nitro-
• AKOS040755630
• BDBM50018919
• GLXC-04380
• .ALPHA.-(2-(4-(3,4-DICHLOROPHENYL)-2-THIAZOLYL)HYDRAZINYLIDENE)-2-NITROBENZENEPROPANOIC ACID
• CHEMBL254578
• 4EGI1; 4EGI1; 4 EGI1; 4-EGI1; 4 EGI 1; 4-EGI-1
• SCHEMBL3334288
• 901787-88-0

• MDL： MFCD00734038
• Inchi： 1S/C18H12Cl2N4O4S/c19-12-6-5-10(7-13(12)20)15-9-29-18(21-15)23-22-14(17(25)26)8-11-3-1-2-4-16(11)24(27)28/h1-7,9H,8H2,(H,21,23)(H,25,26)/b22-14-
• InChI Key： KFRKRECSIYXARE-HMAPJEAMSA-N
• SMILES： N(C1SC=C(C2C=CC(Cl)=C(Cl)C=2)N=1)/N=C(\C(=O)O)/CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 449.9956314g/mol
• Monoisotopic Mass: 449.9956314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (Z)-4EGI-1

Compound Introduction: CAS No. 901787-88-0 and Product Name (Z)-4EGI-1

Compound with the CAS number 901787-88-0 and the product name (Z)-4EGI-1 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and multifaceted applications in drug discovery and therapeutic interventions. The (Z)-configuration of 4EGI-1, a derivative of ellagic acid, underscores its distinct molecular interactions and biological activities, making it a subject of intense study in contemporary pharmacology.

The chemical structure of (Z)-4EGI-1 exhibits a conjugated system that enhances its reactivity and binding affinity to various biological targets. This feature has been exploited in numerous preclinical studies to explore its potential in modulating pathways associated with inflammation, oxidative stress, and cellular proliferation. Recent research has highlighted the compound's efficacy in inhibiting key enzymes such as COX-2 and LOX, which are pivotal in the pathogenesis of chronic inflammatory diseases.

In the realm of oncology, (Z)-4EGI-1 has demonstrated promising results in disrupting cancer cell survival mechanisms. Studies have shown that it can induce apoptosis in various cancerous cell lines by activating caspase-dependent pathways. Furthermore, its ability to interfere with the PI3K/Akt signaling axis has opened new avenues for developing targeted therapies against resistant tumor phenotypes. The compound's selective toxicity towards malignant cells, coupled with minimal off-target effects on healthy tissues, positions it as a compelling candidate for further clinical development.

The pharmacokinetic profile of CAS No. 901787-88-0, specifically (Z)-4EGI-1, has been thoroughly investigated to optimize its bioavailability and therapeutic window. Initial studies indicate that the compound exhibits moderate solubility in aqueous solutions, facilitating its formulation into oral and intravenous delivery systems. Advanced computational modeling techniques have been employed to predict its metabolic stability and potential drug-drug interactions, ensuring safe co-administration with other therapeutic agents.

One of the most intriguing aspects of (Z)-4EGI-1 is its role as a potent antioxidant. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Emerging evidence suggests that (Z)-4EGI-1 can scavenge reactive oxygen species (ROS) and protect against oxidative damage by modulating the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase. This protective effect has been observed both in vitro and in vivo models, demonstrating its potential as a neuroprotective agent.

The compound's interaction with molecular targets has been further elucidated through structural biology approaches. High-resolution crystallographic studies have revealed how (Z)-4EGI-1 binds to specific pockets on target proteins, thereby inhibiting their function. This detailed understanding at the atomic level has paved the way for structure-based drug design strategies aimed at enhancing the potency and selectivity of future derivatives.

In conclusion, compound CAS No. 901787-88-0, particularly under the product name (Z)-4EGI-1, represents a beacon of innovation in chemical pharmaceuticals. Its multifaceted biological activities, coupled with a favorable pharmacokinetic profile, make it an invaluable tool for researchers exploring novel therapeutic interventions. As ongoing studies continue to uncover new mechanisms of action and applications, (Z)-4EGI-1 is poised to play a pivotal role in shaping the future of biomedical research and drug development.